Cas no 2320172-72-1 (N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-1-methyl-1H-imidazole-4-sulfonamide)

• Product Name: N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-1-methyl-1H-imidazole-4-sulfonamide
• CAS No: 2320172-72-1
• MF: C₁₂H₂₁N₃O₄S₂
• MW: 335.442840337753
• CID: 6465879
• PubChem ID: 131702350
• Update Time: 2025-10-14

N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-1-methyl-1H-imidazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-1-methyl-1H-imidazole-4-sulfonamide
• 2320172-72-1
• N-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)-1-methyl-1H-imidazole-4-sulfonamide
• N-[[4-(2-hydroxyethoxy)thian-4-yl]methyl]-1-methylimidazole-4-sulfonamide
• N-{[4-(2-hydroxyethoxy)thian-4-yl]methyl}-1-methyl-1H-imidazole-4-sulfonamide
• AKOS040704911
• F6571-3027

• Inchi： 1S/C12H21N3O4S2/c1-15-8-11(13-10-15)21(17,18)14-9-12(19-5-4-16)2-6-20-7-3-12/h8,10,14,16H,2-7,9H2,1H3
• InChI Key： MPPOMSRIGZSQEY-UHFFFAOYSA-N
• SMILES： S1CCC(CNS(C2=CN(C)C=N2)(=O)=O)(CC1)OCCO

Computed Properties

• Exact Mass: 335.09734851g/mol
• Monoisotopic Mass: 335.09734851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 127Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes

Additional information on N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-1-methyl-1H-imidazole-4-sulfonamide

Recent Advances in the Study of N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-1-methyl-1H-imidazole-4-sulfonamide (CAS: 2320172-72-1)

In recent years, the compound N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-1-methyl-1H-imidazole-4-sulfonamide (CAS: 2320172-72-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative, characterized by its unique thian and imidazole moieties, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

The synthesis of N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-1-methyl-1H-imidazole-4-sulfonamide has been optimized to improve yield and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry. Researchers employed a multi-step synthetic route, starting from commercially available precursors, and introduced a novel catalytic step to enhance the efficiency of the final coupling reaction. The compound's structural integrity was confirmed using advanced spectroscopic techniques, including NMR and mass spectrometry.

Pharmacological evaluations have revealed that this compound exhibits potent inhibitory activity against specific enzymatic targets, particularly carbonic anhydrases (CAs). A 2024 study in Bioorganic & Medicinal Chemistry demonstrated that N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-1-methyl-1H-imidazole-4-sulfonamide selectively inhibits CA IX and XII isoforms, which are overexpressed in hypoxic tumor environments. This selectivity suggests its potential as a targeted therapy for cancer, with reduced off-target effects compared to traditional CA inhibitors.

Further investigations into the compound's mechanism of action have utilized X-ray crystallography and molecular docking simulations. These studies, published in Acta Crystallographica Section D, elucidated the binding interactions between the sulfonamide group and the active site of CA isoforms. The hydroxyethoxy-thian moiety was found to play a critical role in stabilizing the enzyme-inhibitor complex, providing a structural basis for future drug design efforts.

In addition to its anticancer potential, preliminary in vivo studies have explored the compound's pharmacokinetic properties. A recent preclinical trial, documented in European Journal of Pharmaceutical Sciences, reported favorable bioavailability and tissue distribution profiles. The compound demonstrated good blood-brain barrier penetration, opening avenues for its application in neurological disorders where CA modulation is therapeutic.

Despite these promising findings, challenges remain in the development of N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-1-methyl-1H-imidazole-4-sulfonamide as a clinical candidate. Current research is addressing issues related to metabolic stability and potential drug-drug interactions. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through the drug development pipeline.

The growing body of research on N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-1-methyl-1H-imidazole-4-sulfonamide underscores its significance in modern drug discovery. With its unique structural features and selective biological activity, this compound represents a valuable scaffold for the development of novel therapeutics targeting carbonic anhydrase-related pathologies. Future studies are expected to explore its applications in combination therapies and personalized medicine approaches.